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Compound of Interest

Compound Name: Nickel carbonate

CAS No.: 39380-74-0

Cat. No.: B3432777

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of nickel carbonate, with a focus on its chemical formula and molecular weight. It

details the experimental protocols for its characterization and synthesis and illustrates a key

chemical pathway involving its production and thermal decomposition.

Chemical Properties and Data
Nickel carbonate exists in two primary forms: the simple, anhydrous salt (NiCO₃) and various

basic nickel carbonates. Basic nickel carbonates are complexes that contain hydroxide and

water molecules in addition to the carbonate. The most significant of these from an industrial

standpoint is often represented by the formula Ni₄CO₃(OH)₆(H₂O)₄.[1][2] The properties of

these forms are summarized below for easy comparison.
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Property Nickel Carbonate (NiCO₃)
Basic Nickel Carbonate
(NiCO₃ · 2Ni(OH)₂ · xH₂O)

Chemical Formula NiCO₃[3][4][5][6][7]

NiCO₃ · 2Ni(OH)₂ · xH₂O[1][8]

(hydrated) or

Ni₄CO₃(OH)₆(H₂O)₄[2]

Molecular Weight 118.70 g/mol [3][5][6][9]
~304.12 g/mol (anhydrous

basis for NiCO₃ · 2Ni(OH)₂)[8]

Appearance
Light green crystalline

powder[1][7]
Light green powder

CAS Number 3333-67-3[3][6][7]
958638-02-3[8] (for a specific

hydrated form)

Experimental Protocols
Synthesis of Nickel Carbonate via Chemical
Precipitation
This protocol describes a common laboratory method for synthesizing nickel carbonate
nanoparticles.

Objective: To synthesize nickel carbonate by reacting a soluble nickel salt with a carbonate

source.

Materials:

Nickel(II) chloride (NiCl₂) or Nickel(II) sulfate (NiSO₄)

Sodium carbonate (Na₂CO₃)

Deionized water

Beakers

Magnetic stirrer and stir bar
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Filtration apparatus (e.g., Büchner funnel and filter paper)

Drying oven

Procedure:

Prepare Reactant Solutions: Prepare an aqueous solution of a soluble nickel salt, such as

nickel(II) chloride or nickel(II) sulfate. Prepare a separate aqueous solution of sodium

carbonate.

Precipitation: While vigorously stirring the nickel salt solution, slowly add the sodium

carbonate solution. A light green precipitate of nickel carbonate will form immediately.[3]

The reaction for the formation of basic nickel carbonate from nickel sulfate is: 4 Ni²⁺ +

CO₃²⁻ + 6 OH⁻ + 4 H₂O → Ni₄CO₃(OH)₆(H₂O)₄.[2]

Digestion: Continue stirring the mixture for a period to allow the precipitate to fully form and

age.

Filtration and Washing: Separate the precipitate from the solution by filtration. Wash the

collected solid several times with deionized water to remove any soluble impurities.

Drying: Dry the purified nickel carbonate precipitate in an oven at a low temperature (e.g.,

80-100 °C) to remove water without inducing thermal decomposition.

Characterization by Thermogravimetric Analysis (TGA)
TGA is employed to study the thermal decomposition of nickel carbonate, which can confirm

its composition and purity.

Objective: To determine the thermal stability and decomposition pathway of synthesized nickel
carbonate.

Apparatus:

Thermogravimetric Analyzer

Procedure:
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Sample Preparation: Place a small, accurately weighed amount (e.g., 10-20 mg) of the dried

nickel carbonate sample into the TGA sample pan.[3]

Instrument Setup: Place the sample pan in the TGA furnace.

Thermal Program: Heat the sample from ambient temperature to a higher temperature (e.g.,

830 °C) at a controlled heating rate (e.g., 20 °C/minute) under a controlled atmosphere (e.g.,

nitrogen or air).[3]

Data Acquisition: Continuously monitor and record the sample's weight as a function of

temperature.

Analysis: The resulting TGA curve will show weight loss at specific temperatures

corresponding to the loss of water (for basic nickel carbonate) and the decomposition of

carbonate to nickel oxide (NiO) and carbon dioxide (CO₂).[3] The decomposition reaction is:

NiCO₃ → NiO + CO₂.[2] The percentage of weight loss can be used to verify the

stoichiometry of the original sample.

Synthesis and Decomposition Pathway
The following diagram illustrates the workflow for the synthesis of nickel carbonate via

precipitation, followed by its thermal decomposition to produce nickel oxide. This is a

fundamental process in the production of nickel-based catalysts and materials.

Synthesis Stage

Decomposition Stage

Aqueous Ni(II) Salt
(e.g., NiSO₄)

Chemical
Precipitation

Reactant

Aqueous Na₂CO₃
Reactant

NiCO₃ Precipitate
(Basic or Simple)

Forms Thermal Decomposition
(Calcination)

Input

Nickel Oxide (NiO)
Product

Carbon Dioxide (CO₂)
Byproduct
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Click to download full resolution via product page

Caption: Synthesis of Nickel Carbonate and its Decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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